Cas no 67499-76-7 (1-Aminopiperazine-2,3-dione)

1-Aminopiperazine-2,3-dione structure
1-Aminopiperazine-2,3-dione structure
Product Name:1-Aminopiperazine-2,3-dione
CAS No:67499-76-7
MF:C4H7N3O2
MW:129.117280244827
CID:2797673
PubChem ID:22184768
Update Time:2025-04-21

1-Aminopiperazine-2,3-dione Chemical and Physical Properties

Names and Identifiers

    • 1-Aminopiperazine-2,3-dione
    • 1-amino-2,3-dioxopiperazine
    • DTXSID30623362
    • 67499-76-7
    • AKOS006358275
    • ILVHRPSTCQMRSY-UHFFFAOYSA-N
    • SCHEMBL867127
    • N-aminopiperazine-2,3-dione
    • 1-amino-2,3-dioxo-piperazine
    • Inchi: 1S/C4H7N3O2/c5-7-2-1-6-3(8)4(7)9/h1-2,5H2,(H,6,8)
    • InChI Key: ILVHRPSTCQMRSY-UHFFFAOYSA-N
    • SMILES: O=C1C(NCCN1N)=O

Computed Properties

  • Exact Mass: 129.053826475Da
  • Monoisotopic Mass: 129.053826475Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.5
  • Topological Polar Surface Area: 75.4Ų
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